1-methyl-2-(3,4,5-trimethoxybenzyl)octahydropyrrolo[1,2-a]pyrazine

• IUPAC Name: 1-methyl-2-[(3,4,5-trimethoxyphenyl)methyl]-3,4,6,7,8,8a-hexahydro-1H-pyrrolo[1,2-a]pyrazine
• InChI: InChI=1S/C18H28N2O3/c1-13-15-6-5-7-19(15)8-9-20(13)12-14-10-16(21-2)18(23-4)17(11-14)22-3/h10-11,13,15H,5-9,12H2,1-4H3
• InChI Key: IPTLTOIJTRUJMR-UHFFFAOYSA-N
• Canonical SMILES: CC1C2CCCN2CCN1CC3=CC(=C(C(=C3)OC)OC)OC
• Molecular Formula: C18H28N2O3
• Molecular Weight: 320.4 g/mol

Description

1-methyl-2-(3,4,5-trimethoxybenzyl)octahydropyrrolo[1,2-a]pyrazine, also known as TAN-67, is a synthetic compound that has been studied extensively in scientific research. It is a highly selective agonist of the delta opioid receptor and has been found to have potential therapeutic applications in the treatment of pain, addiction, and depression.

Mechanism of Action

1-methyl-2-(3,4,5-trimethoxybenzyl)octahydropyrrolo[1,2-a]pyrazine acts as an agonist of the delta opioid receptor, which is a G protein-coupled receptor that is widely distributed in the brain and spinal cord. Activation of the delta opioid receptor by 1-methyl-2-(3,4,5-trimethoxybenzyl)octahydropyrrolo[1,2-a]pyrazine leads to the inhibition of neurotransmitter release and the modulation of intracellular signaling pathways. This results in the modulation of pain, mood, and addiction-related behaviors.
Biochemical and Physiological Effects:
1-methyl-2-(3,4,5-trimethoxybenzyl)octahydropyrrolo[1,2-a]pyrazine has been found to have several biochemical and physiological effects in animal models. It has been shown to reduce pain-related behaviors in animal models of acute and chronic pain. Additionally, 1-methyl-2-(3,4,5-trimethoxybenzyl)octahydropyrrolo[1,2-a]pyrazine has been found to reduce drug-seeking behavior in animal models of addiction and to have antidepressant-like effects in animal models of depression.

Advantages and Limitations for Lab Experiments

One advantage of 1-methyl-2-(3,4,5-trimethoxybenzyl)octahydropyrrolo[1,2-a]pyrazine for lab experiments is its high affinity and selectivity for the delta opioid receptor, which allows for the specific modulation of pain, mood, and addiction-related behaviors. Additionally, 1-methyl-2-(3,4,5-trimethoxybenzyl)octahydropyrrolo[1,2-a]pyrazine has been found to have a low potential for abuse and dependence, which makes it a safer alternative to other opioid agonists. One limitation of 1-methyl-2-(3,4,5-trimethoxybenzyl)octahydropyrrolo[1,2-a]pyrazine for lab experiments is its limited solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for the study of 1-methyl-2-(3,4,5-trimethoxybenzyl)octahydropyrrolo[1,2-a]pyrazine. One area of research is the development of new analogs of 1-methyl-2-(3,4,5-trimethoxybenzyl)octahydropyrrolo[1,2-a]pyrazine that have improved pharmacokinetic properties and greater selectivity for the delta opioid receptor. Another area of research is the investigation of the potential therapeutic applications of 1-methyl-2-(3,4,5-trimethoxybenzyl)octahydropyrrolo[1,2-a]pyrazine in the treatment of pain, addiction, and depression in humans. Additionally, the mechanisms underlying the biochemical and physiological effects of 1-methyl-2-(3,4,5-trimethoxybenzyl)octahydropyrrolo[1,2-a]pyrazine could be further elucidated through the use of advanced imaging and molecular biology techniques.

Synthesis Methods

The synthesis of 1-methyl-2-(3,4,5-trimethoxybenzyl)octahydropyrrolo[1,2-a]pyrazine involves several steps, starting with the reaction of 3,4,5-trimethoxybenzaldehyde with methylamine to form the corresponding imine. This imine is then reduced with sodium borohydride to produce the corresponding amine, which is then condensed with 1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid to form 1-methyl-2-(3,4,5-trimethoxybenzyl)octahydropyrrolo[1,2-a]pyrazine.

Scientific Research Applications

1-methyl-2-(3,4,5-trimethoxybenzyl)octahydropyrrolo[1,2-a]pyrazine has been extensively studied in scientific research for its potential therapeutic applications. It has been found to have a high affinity and selectivity for the delta opioid receptor, which is involved in the modulation of pain, mood, and addiction. 1-methyl-2-(3,4,5-trimethoxybenzyl)octahydropyrrolo[1,2-a]pyrazine has been shown to have analgesic properties in animal models of pain and has been found to reduce drug-seeking behavior in animal models of addiction. Additionally, 1-methyl-2-(3,4,5-trimethoxybenzyl)octahydropyrrolo[1,2-a]pyrazine has been found to have antidepressant-like effects in animal models of depression.